Cas no 1105238-40-1 (N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide
• CAS No: 1105238-40-1
• MF: C₂₁H₁₆N₄O₅S
• MW: 436.440543174744
• CID: 6101331
• PubChem ID: 30867554
• Update Time: 2025-07-02

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide
• VU0646583-1
• AKOS024512679
• 1105238-40-1
• N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzenesulfonamide
• N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)-2-nitrobenzenesulfonamide
• F5531-0038

• Inchi： 1S/C21H16N4O5S/c1-14-22-18-12-11-15(13-17(18)21(26)24(14)16-7-3-2-4-8-16)23-31(29,30)20-10-6-5-9-19(20)25(27)28/h2-13,23H,1H3
• InChI Key： WNKLGOWKHXLFTC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C=CC2=C(C=1)C(N(C1C=CC=CC=1)C(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 436.08414080g/mol
• Monoisotopic Mass: 436.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide

Comprehensive Overview of N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide (CAS No. 1105238-40-1)

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide (CAS No. 1105238-40-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 2-nitrobenzenesulfonamide moiety further enhances its reactivity and functional versatility, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for quinazolinone derivatives has surged, driven by their role in targeting enzymes and receptors implicated in various diseases. Researchers are particularly interested in the structure-activity relationship (SAR) of compounds like N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide, as it offers insights into designing more potent and selective therapeutic agents. The compound's nitro group and sulfonamide linkage are critical for its interactions with biological targets, which aligns with current trends in fragment-based drug design.

The synthesis of CAS No. 1105238-40-1 involves multi-step organic reactions, including condensation and sulfonylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for research applications. Its stability under various conditions makes it a reliable candidate for high-throughput screening and medicinal chemistry studies.

From an industrial perspective, N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide is often discussed in the context of intellectual property and patent filings, as its derivatives are explored for novel therapeutic uses. The compound's molecular weight and logP value are frequently analyzed to predict its pharmacokinetic properties, a topic of high relevance in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Emerging trends in computational chemistry and AI-driven drug discovery have further amplified interest in this compound. Researchers leverage molecular docking and quantitative structure-activity relationship (QSAR) models to evaluate its binding affinity with target proteins, such as kinases or GPCRs. These approaches align with the growing focus on precision medicine and personalized therapeutics, where compounds like CAS No. 1105238-40-1 play a pivotal role.

In summary, N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-2-nitrobenzene-1-sulfonamide represents a promising scaffold in modern drug development. Its combination of a quinazolinone core and nitrobenzenesulfonamide functionality offers ample opportunities for structural optimization, catering to the evolving needs of biopharmaceutical research. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the quest for innovative therapeutics.